Cas no 109345-51-9 (Dodecanoic acid, pentafluorophenyl ester)

• Product Name: Dodecanoic acid, pentafluorophenyl ester
• CAS No: 109345-51-9
• MF: C₁₈H₂₃F₅O₂
• MW: 366.366043329239
• CID: 1192036
• PubChem ID: 21687147
• Update Time: 2025-04-20

Dodecanoic acid, pentafluorophenyl ester Chemical and Physical Properties

Names and Identifiers

• Dodecanoic acid, pentafluorophenyl ester
• (2,3,4,5,6-pentafluorophenyl) dodecanoate
• SCHEMBL7290690
• QQSJYXOHBRYWNP-UHFFFAOYSA-N
• Pentafluorophenyl dodecanoate
• 109345-51-9
• DTXSID30616971

• Inchi： 1S/C18H23F5O2/c1-2-3-4-5-6-7-8-9-10-11-12(24)25-18-16(22)14(20)13(19)15(21)17(18)23/h2-11H2,1H3
• InChI Key： QQSJYXOHBRYWNP-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OC(CCCCCCCCCCC)=O)F)F)F)F

Computed Properties

• Exact Mass: 366.16189
• Monoisotopic Mass: 366.16182078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 12
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3